Cas no 1663462-73-4 (Bis(4-(2-dibenzothiophene)phenyl) amine)

• Product Name: Bis(4-(2-dibenzothiophene)phenyl) amine
• CAS No: 1663462-73-4
• MF: C₃₆H₂₃NS₂
• MW: 533.704526185989
• CID: 4674239
• PubChem ID: 118910908
• Update Time: 2025-05-24

Bis(4-(2-dibenzothiophene)phenyl) amine Chemical and Physical Properties

Names and Identifiers

• 1663462-73-4
• G63625
• 4-{8-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl}-N-(4-{8-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl}phenyl)aniline
• Benzenamine, 4-(2-dibenzothienyl)-N-[4-(2-dibenzothienyl)phenyl]-
• SCHEMBL17550951
• Bis(4-(dibenzo[b,d]thiophen-2-yl)phenyl)amine
• Bis(4-(2-dibenzothiophene)phenyl) amine

• Inchi： 1S/C36H23NS2/c1-3-7-33-29(5-1)31-21-25(13-19-35(31)38-33)23-9-15-27(16-10-23)37-28-17-11-24(12-18-28)26-14-20-36-32(22-26)30-6-2-4-8-34(30)39-36/h1-22,37H
• InChI Key： IPMKUAUULFPJMH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=C(C=CC1=2)C1C=CC(=CC=1)NC1C=CC(=CC=1)C1C=CC2=C(C=1)C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 533.12719208g/mol
• Monoisotopic Mass: 533.12719208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 68.5Ų

Additional information on Bis(4-(2-dibenzothiophene)phenyl) amine

Bis(4-(2-dibenzothiophene)phenyl) Amine: A Comprehensive Overview

The compound Bis(4-(2-dibenzothiophene)phenyl) amine (CAS No: 1663462-73-4) is a highly specialized organic compound with significant applications in various fields, particularly in materials science and electronics. This compound is characterized by its unique chemical structure, which combines the aromatic stability of phenyl groups with the electron-rich properties of amines and the extended conjugation provided by dibenzothiophene moieties. The combination of these structural elements makes it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Bis(4-(2-dibenzothiophene)phenyl) amine as a key component in the development of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). Its ability to facilitate efficient charge transport and its high thermal stability make it an ideal candidate for use in high-performance electronic devices. Researchers have also explored its role in enhancing the efficiency of solar cells by improving charge carrier mobility and reducing recombination losses.

The synthesis of Bis(4-(2-dibenzothiophene)phenyl) amine involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of physical properties, Bis(4-(2-dibenzothiophene)phenyl) amine exhibits a high melting point, which is attributed to its strong intermolecular hydrogen bonding and extended π-conjugation. Its solubility in common organic solvents makes it suitable for solution-processing techniques, such as spin-coating and inkjet printing, which are widely used in the fabrication of thin-film devices.

One of the most promising applications of Bis(4-(2-dibenzothiophene)phenyl) amine is in the field of organic electronics. Its ability to act as an electron donor in donor-acceptor heterojunctions has been leveraged to create efficient charge transfer complexes. These complexes are essential for achieving high current densities in OLEDs and organic photovoltaics (OPVs). Recent studies have demonstrated that incorporating this compound into device architectures can significantly improve device performance metrics, such as luminous efficiency and power conversion efficiency.

Beyond electronics, Bis(4-(2-dibenzothiophene)phenyl) amine has also shown potential in catalysis and sensing applications. Its unique electronic properties make it an effective catalyst for certain organic transformations, particularly those involving oxidative coupling reactions. Additionally, its sensitivity to environmental changes, such as temperature and humidity, has been exploited for developing responsive materials and sensors.

From a sustainability perspective, the development of Bis(4-(2-dibenzothiophene)phenyl) amine aligns with the growing demand for eco-friendly materials. Researchers are actively exploring ways to optimize its synthesis process to minimize waste generation and reduce energy consumption. The use of renewable feedstocks and green chemistry principles is expected to further enhance its environmental profile.

In conclusion, Bis(4-(2-dibenzothiophene)phenyl) amine (CAS No: 1663462-73-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key material for future technological innovations. As research continues to uncover new possibilities for this compound, its role in shaping the next generation of advanced materials is likely to expand further.